Cas no 177-08-2 (1-Thia-4,8-diazaspiro[4.5]decane)

1-Thia-4,8-diazaspiro[4.5]decane structure

177-08-2 structure

Product name:1-Thia-4,8-diazaspiro[4.5]decane

CAS No:177-08-2

MF:C₇H₁₄N₂S

MW:158.264

CID:2728651

PubChem ID:22467178

Chemical and Physical Properties
Related Products

1-Thia-4,8-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

- 177-08-2
- 1-thia-4,8-diazaspiro[4.5]decane
- AKOS019061770
- DTXSID001301926
- SCHEMBL7666296
- 1-Thia-4,8-diazaspiro[4.5]decane
- Inchi： InChI=1S/C7H14N2S/c1-3-8-4-2-7(1)9-5-6-10-7/h8-9H,1-6H2
- InChI Key： GIIKVRLLDPVVMC-UHFFFAOYSA-N

Computed Properties

Exact Mass: 158.08776963Da
Monoisotopic Mass: 158.08776963Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 49.4Å²

1-Thia-4,8-diazaspiro[4.5]decane Related Literature

1. A case-study on the accuracy of mass balances for xenobiotics in full-scale wastewater treatment plants†

Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
2. A blue electroluminescent molecular device from a tetranucluear zinc(II) compound [Zn4O(AID)6] (AID = 7-azaindolate)

Chem. Commun., 1998, 2491-2492
3. A biocatalytic redox isomerisation†‡

Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
4. A carbon–oxygen-bridged hexacyclic ladder-type building block for low-bandgap nonfullerene acceptors†

Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
5. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
6. A Bayesian approach for estimating protein–protein interactions by integrating structural and non-structural biological data

HafeezUrRehman,InamBari,AnwarAli,HaroonMahmood
7. A catalyst for low-temperature CO2 activation

XinZhang,AbhishekDuttaChowdhury
8. A combined theoretical and experimental EXAFS study of the structure and dynamics of Au147 nanoparticles

Zhiyao Duan,Yuanyuan Li,Janis Timoshenko,Samuel T. Chill,Rachel M. Anderson,David F. Yancey,Anatoly I. Frenkel,Richard M. Crooks,Graeme Henkelman Catal. Sci. Technol., 2016,6, 6879-6885
9. 1D, 2D and 3D liquid crystalline phases formed by bent-core mesogens†

J. Matraszek,J. Zapala,J. Mieczkowski,D. Pociecha,E. Gorecka Chem. Commun., 2015,51, 5048-5051
10. A 2D porous porphyrin-based covalent organic framework for sulfur storage in lithium–sulfur batteries†

Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421

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